molecular formula C19H23NO B8555465 1-Benzyl-4-(3-methylphenyl)-4-piperidinol

1-Benzyl-4-(3-methylphenyl)-4-piperidinol

Cat. No.: B8555465
M. Wt: 281.4 g/mol
InChI Key: QFFVUVNTDUIAQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-4-(3-methylphenyl)-4-piperidinol is a useful research compound. Its molecular formula is C19H23NO and its molecular weight is 281.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H23NO

Molecular Weight

281.4 g/mol

IUPAC Name

1-benzyl-4-(3-methylphenyl)piperidin-4-ol

InChI

InChI=1S/C19H23NO/c1-16-6-5-9-18(14-16)19(21)10-12-20(13-11-19)15-17-7-3-2-4-8-17/h2-9,14,21H,10-13,15H2,1H3

InChI Key

QFFVUVNTDUIAQB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2(CCN(CC2)CC3=CC=CC=C3)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

This compound is prepared by the procedure described in step A of preparation 1.7, from 1.55 g of magnesium in 25 ml of THF, a solution of 11 g of 3-bromotoluene in 15 ml of THF and a solution of 10 g of 1-benzyl-4-piperidone in 30 ml of THF. The product obtained is chromatographed on silica gel, eluting with a DCM/MeOH (97/3; v/v) mixture. This gives 14.5 g of the expected product.
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

This compound is prepared according to the procedure described in step A of Preparation 8.3, starting with 3.4 g of magnesium in 15 ml of THF, a solution of 20 g of 1-bromo-3-methylbenzene in 100 ml of THF and a solution of 22.13 g of 1-benzyl-4-piperidone in 100 ml of THF. 26.54 g of the expected product are obtained.
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
22.13 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six

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